1-(2,3-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C19H21FN2O/c1-14-5-3-8-18(15(14)2)21-9-11-22(12-10-21)19(23)16-6-4-7-17(20)13-16/h3-8,13H,9-12H2,1-2H3
• InChI Key: DAWPAGHUMIHRMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine, also known as DFPP, is a synthetic compound that belongs to the piperazine family. DFPP has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

1-(2,3-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine exerts its pharmacological effects by acting as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. It inhibits the reuptake of serotonin, leading to increased levels of serotonin in the brain. This increase in serotonin levels is responsible for the antidepressant and anxiolytic effects of this compound. This compound also blocks dopamine receptors, which is responsible for its anti-tumor and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound also decreases the levels of oxidative stress markers such as malondialdehyde (MDA) and increases the levels of antioxidant enzymes such as superoxide dismutase (SOD). This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is responsible for its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has several advantages for lab experiments. It is easy to synthesize and has high purity. This compound is also stable under various conditions, making it suitable for long-term experiments. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. This compound also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

For research on 1-(2,3-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine include studying its effects on different types of cancer, exploring its potential use in the treatment of neurodegenerative diseases, and investigating its mechanism of action in more detail. Additionally, the development of new formulations and delivery methods for this compound could enhance its effectiveness in vivo.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine. It has been found to have potent anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been studied for its potential use as an antidepressant and anxiolytic.